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Compound of Interest

Compound Name: 1,3,5-Tricaffeoylquinic acid

Cat. No.: B1631267 Get Quote

Essential Safety and Handling Guide for 1,3,5-
Tricaffeoylquinic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

1,3,5-Tricaffeoylquinic acid (CAS No. 1073897-80-9). Given the absence of a specific Safety

Data Sheet (SDS) for this compound, a conservative approach based on the handling of similar

organic acids is recommended to ensure laboratory safety.

Hazard Assessment
While an SDS for the similar compound 3,4,5-Tricaffeoylquinic acid classifies it as not

hazardous[1], another related compound, 5-O-Caffeoylquinic Acid, is reported to cause skin

irritation, serious eye irritation, and potential respiratory irritation[2]. Therefore, it is prudent to

handle 1,3,5-Tricaffeoylquinic acid with care, assuming it may possess similar irritant

properties.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

1,3,5-Tricaffeoylquinic acid.
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Protection Type Recommended PPE
Specifications and Best

Practices

Eye and Face

Safety Glasses with side

shields, Chemical Splash

Goggles, Face Shield

Safety glasses provide

minimum protection from

impacts.[3][4] Goggles are

essential for protection against

chemical splashes.[3] A face

shield should be worn over

goggles when there is a

significant risk of splashing.[4]

[5]

Hand Nitrile or Butyl Rubber Gloves

Nitrile gloves offer good

resistance to many acids and

are suitable for incidental

contact.[4][5] For prolonged

contact or handling of larger

quantities, heavy-duty or

double-gloving is

recommended.[4] Always

inspect gloves for tears or

degradation before use.[6]

Body Laboratory Coat

A standard lab coat is the

minimum requirement to

protect against small splashes

and spills.[3][4]

Respiratory N95 Respirator or equivalent

Recommended if handling the

powder outside of a fume hood

or if aerosolization is possible.

For higher exposure risks, a

full-face respirator with acid

gas cartridges may be

necessary.[5]
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A systematic approach is critical for the safe handling of 1,3,5-Tricaffeoylquinic acid.

1. Engineering Controls:

Always handle the solid compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.[7]

Ensure that a safety shower and eyewash station are readily accessible.[7]

2. Procedural Steps:

Before handling, ensure all required PPE is donned correctly.

For maximum product recovery when handling the vial, centrifuge it before removing the cap.

[8]

Weigh and prepare solutions in a designated area, preferably within a fume hood.

Avoid creating dust when handling the solid form.

After handling, wash hands thoroughly with soap and water.[9][10]

3. Spill Response:

In case of a small spill, decontaminate the area using appropriate absorbent materials.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Never attempt to neutralize an acid spill with a base without proper training and materials.[7]

Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure regulatory compliance.

1. Waste Segregation:

Dispose of 1,3,5-Tricaffeoylquinic acid and any contaminated materials in a designated,

properly labeled hazardous waste container.
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Do not mix with other waste streams unless compatibility is confirmed.

2. Disposal Method:

All chemical waste should be disposed of through a licensed chemical waste management

company.[11]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow
The following diagram illustrates the standard workflow for handling 1,3,5-Tricaffeoylquinic
acid in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_and_disposal_of_chemicals_used_in_the_illicit_manufacture_of_drugs_ENG.pdf
https://www.benchchem.com/product/b1631267?utm_src=pdf-body
https://www.benchchem.com/product/b1631267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don PPE

Prepare Workspace in Fume Hood

Weigh Compound

Dissolve in Solvent

Perform Experiment

Decontaminate Workspace

Dispose of Waste

Doff PPE

Click to download full resolution via product page

Caption: Workflow for handling 1,3,5-Tricaffeoylquinic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1631267?utm_src=pdf-body-img
https://www.benchchem.com/product/b1631267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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